1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-1-(6-imidazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C17H18N8O3/c1-22-14(6-15(26)23(2)17(22)28)21-16(27)11-7-25(8-11)13-5-12(19-9-20-13)24-4-3-18-10-24/h3-6,9-11H,7-8H2,1-2H3,(H,21,27)
• InChI Key: FPMZZVGYFODKFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C17H18N8O3
• Molecular Weight: 382.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H18N8O3 and its molecular weight is 382.384. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• DNA Recognition and Gene Expression Control : A study by Chavda et al. (2010) highlights the design and synthesis of polyamides, including those containing N-methylimidazole, that target specific DNA sequences to control gene expression. These compounds are potential medicinal agents for treating diseases like cancer (Chavda et al., 2010).

• Antituberculosis Activity : Moraski et al. (2011) synthesized a set of carboxamides, including 2,6-dimethylimidazo[1,2-a]pyrimidine-3-carboxamide derivatives, demonstrating potent activity against multi- and extensive drug-resistant tuberculosis strains. This shows the potential of these compounds in addressing drug-resistant tuberculosis (Moraski et al., 2011).

• Reducing Metabolism Mediated by Aldehyde Oxidase : Linton et al. (2011) investigated strategies to reduce aldehyde oxidase (AO) mediated metabolism of N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine-3-carboxamide. This is crucial for enhancing the pharmacological profile of drugs containing the imidazo[1,2-a]pyrimidine moiety (Linton et al., 2011).

• Anticancer and Anti-5-Lipoxygenase Agents : Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents. These findings indicate the versatility of pyrimidine derivatives in therapeutic applications (Rahmouni et al., 2016).

• Anti-Inflammatory and Analgesic Agents : Abu‐Hashem et al. (2020) explored novel compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities. This research broadens the scope of pyrimidine derivatives in addressing pain and inflammation (Abu‐Hashem et al., 2020).

• Antiprotozoal Agents : Research by Ismail et al. (2004) on novel dicationic imidazo[1,2-a]pyridines, including tetrahydro-imidazo[1,2-a]pyridines, showcased their efficacy as antiprotozoal agents. This indicates the potential of these compounds in treating protozoal infections (Ismail et al., 2004).

• DNA and RNA Binding Agents : Spychała et al. (1994) synthesized diaryltriazines, including imidazol-2-yl and tetrahydropyrimidin-2-yl derivatives, exhibiting strong DNA and RNA binding properties. This study highlights the utility of these compounds in targeting nucleic acids (Spychała et al., 1994).